Cas no 578733-80-9 (2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(2-methoxyphenyl)acetamide)

• Product Name: 2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(2-methoxyphenyl)acetamide
• CAS No: 578733-80-9
• MF: C₂₀H₁₆ClN₅O₂S
• MW: 425.891341209412
• CID: 5957221
• PubChem ID: 4396601
• Update Time: 2025-10-05

2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(2-methoxyphenyl)acetamide
• 2-[1-(4-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-N-(2-methoxyphenyl)acetamide
• Acetamide, 2-[[1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]thio]-N-(2-methoxyphenyl)-
• 2-{[1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide
• AKOS022119594
• F1874-0645
• 2-((1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(2-methoxyphenyl)acetamide
• 578733-80-9

• Inchi： 1S/C20H16ClN5O2S/c1-28-17-5-3-2-4-16(17)25-18(27)11-29-20-15-10-24-26(19(15)22-12-23-20)14-8-6-13(21)7-9-14/h2-10,12H,11H2,1H3,(H,25,27)
• InChI Key： MQZNVKDTSOMDHB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OC)(=O)CSC1N=CN=C2N(C3=CC=C(Cl)C=C3)N=CC2=1

Computed Properties

• Exact Mass: 425.0713236g/mol
• Monoisotopic Mass: 425.0713236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(2-methoxyphenyl)acetamide

Recent Advances in the Study of 2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(2-methoxyphenyl)acetamide (CAS: 578733-80-9)

The compound 2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(2-methoxyphenyl)acetamide (CAS: 578733-80-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways, which are critical in the regulation of cellular proliferation and survival. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate the binding affinity and selectivity of 578733-80-9 towards its target kinases. These efforts have revealed promising results, suggesting its utility in the treatment of various malignancies, particularly those driven by aberrant kinase activity.

In addition to its kinase inhibitory properties, 2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(2-methoxyphenyl)acetamide has been investigated for its potential anti-inflammatory and immunomodulatory effects. Preclinical studies utilizing animal models have demonstrated its efficacy in reducing inflammatory markers and modulating immune responses, positioning it as a candidate for further development in autoimmune and inflammatory diseases.

The synthesis and optimization of this compound have also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, while structural modifications have been explored to enhance its pharmacokinetic and pharmacodynamic profiles. These advancements are critical for the transition from laboratory-scale production to potential clinical applications.

Despite these promising developments, challenges remain in the clinical translation of 578733-80-9. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through rigorous preclinical and clinical testing. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, the ongoing research on 2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(2-methoxyphenyl)acetamide underscores its significance in the field of medicinal chemistry. With continued investigation and development, this compound may emerge as a valuable tool in the treatment of kinase-driven diseases and inflammatory conditions, offering new hope for patients worldwide.